Cas no 727356-65-2 (1,4-Piperazinedicarbothioamide)
727356-65-2 structure
Product Name:1,4-Piperazinedicarbothioamide
CAS No:727356-65-2
MF:C6H12N4S2
MW:204.316277503967
CID:558906
PubChem ID:16432639
Update Time:2025-04-19
1,4-Piperazinedicarbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinedicarbothioamide
- piperazine-1,4-dicarbothioamide
- AKOS002230668
- 727356-65-2
- DTXSID10586062
- SCHEMBL5997632
-
- Inchi: 1S/C6H12N4S2/c7-5(11)9-1-2-10(4-3-9)6(8)12/h1-4H2,(H2,7,11)(H2,8,12)
- InChI Key: KZGDGGPHBCWUFT-UHFFFAOYSA-N
- SMILES: S=C(N)N1CCN(C(N)=S)CC1
Computed Properties
- Exact Mass: 204.05033875g/mol
- Monoisotopic Mass: 204.05033875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 123Ų
1,4-Piperazinedicarbothioamide Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
727356-65-2 (1,4-Piperazinedicarbothioamide) Related Products
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